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Compound of Interest

Compound Name: Cefpodoxime-d3

Cat. No.: B7825953

Cefpodoxime-d3: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Cefpodoxime-d3, a deuterated internal standard used in the quantification of the third-
generation cephalosporin antibiotic, cefpodoxime.[1][2] The information is compiled from safety
data sheets (SDS) and chemical databases to ensure safe laboratory practices.

Chemical and Physical Properties

Cefpodoxime-d3 is the deuterated analog of Cefpodoxime. Below is a summary of its key
chemical and physical properties.
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Property Value Source

(6R,7R)-7-[[(2Z2)-2-(2-amino-
1,3-thiazol-4-yl)-2-
(trideuteriomethoxyimino)acety
Chemical Name [Jamino]-3-(methoxymethyl)-8- [3]
0x0-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

Cefpodoxime-d3 Acid,
(6R,7R)-7-((2)-2-(2-
aminothiazol-4-yl)-2-

Synonyms ((m-etr-wxy- ] [3]
d3)imino)acetamido)-3-
(methoxymethyl)-8-oxo-5-thia-
1-azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

CAS Number 2477791-28-7 [3]
Molecular Formula C15H14D3Ns06S:2 [2]
Molecular Weight 430.5 g/mol [2][3]
Appearance Not determined

N DMSO: Slightly Soluble,
Solubility . [2]
Methanol: Slightly Soluble

Storage Temperature -20°C [2]

Stability > 4 years [2]

Hazard Identification and Classification

Cefpodoxime-d3 is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary health hazards are
related to sensitization.
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Hazard Class

GHS Classification Hazard Statement

H334: May cause allergy or

Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled.
) o H317: May cause an allergic
Skin Sensitization Category 1

skin reaction.

GHS Pictogram:

e Health Hazard (GHSO08)

Signal Word: Danger

Toxicological Information

Detailed toxicological studies for Cefpodoxime-d3 are not widely available. However,

information on the parent compound, Cefpodoxime, provides some insight.

Effect

Observation

Acute Oral Toxicity

In rodent studies with the parent compound, a
single 5 g/kg oral dose produced no adverse
effects.[4]

Skin Irritation

No irritant effect.

Eye Irritation

No irritating effect.

Sensitization

Sensitization is possible through inhalation and

skin contact.

Carcinogenicity

Not listed as a carcinogen by IARC, NTP, or
OSHA.

Handling and Storage Precautions
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Proper handling and storage are crucial to minimize health risks and maintain the integrity of
Cefpodoxime-d3.

Safe Handling

o Ventilation: Ensure good ventilation or work in a fume hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye
protection.[5][6]

e Hygiene: Wash hands thoroughly after handling. Avoid contact with skin and eyes.[5][7]

e Dust Formation: Avoid generating dust.[7]

Storage

o Temperature: Store at -20°C for long-term stability.[2]
o Container: Keep the container tightly closed in a dry and well-ventilated place.[7]
» Incompatibilities: Keep away from oxidizing agents and highly alkaline or acidic materials.[8]

Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of Cefpodoxime-d3 are not
detailed in the available literature, the following diagrams illustrate standardized workflows for
handling and emergency response based on the provided safety data.
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Mitigation and Handling

Engineering Controls:

Hazard Assessment Implement Controls - Use in well-ventilated area
~ - Fume hood }

- Identify Hazards: Safe Handling Practices:
Review Safety Data Sheet (SDS) |—> - Respiratory Sensitizer (H334) ﬁ - Avoid dust generation
- Skin Sensitizer (H317) . »| - Wash hands after use
Select Appropriate | personal Protective Equipment (PPE):
- Gloves
- Lab Coat

- Safety Glasses

Click to download full resolution via product page

Diagram 1: Hazard ldentification and Mitigation Workflow for Cefpodoxime-d3.

Handling Cefpodoxime-d3

~==-~_Conditional

Required Personal Protective Equipment S

Impervious Gloves Protective Lab Coat Safety Glasses with Side Shields Respiratory Protection (if dust is generated)

Click to download full resolution via product page
Diagram 2: Personal Protective Equipment (PPE) for Handling Cefpodoxime-d3.

First Aid Measures

In case of exposure, follow these first aid measures:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

Inhalation - .
difficult, call a physician.[6]
Wash off with soap and plenty of water. If skin
Skin Contact irritation or rash occurs, get medical advice.[5]
[6]
Eye Contact Flush eyes with water as a precaution.[7]
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.[8]

Disposal Considerations

Dispose of Cefpodoxime-d3 and its containers in accordance with local, state, and federal
regulations. Do not allow the product to reach the sewage system or dispose of it with
household garbage.

Stability and Reactivity

¢ Reactivity: No hazardous reactions are expected under normal conditions.[8]

Chemical Stability: The product is stable under recommended storage conditions.[8]

Conditions to Avoid: Avoid dust formation and exposure to incompatible materials.[5]

Incompatible Materials: Strong oxidizing agents, highly alkaline or acidic materials.[8]

Hazardous Decomposition Products: No data available.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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